N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide

• IUPAC Name: N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C21H17N3O2/c1-13-10-11-24-18(12-13)22-14(2)19(21(24)26)23-20(25)17-9-5-7-15-6-3-4-8-16(15)17/h3-12H,1-2H3,(H,23,25)
• InChI Key: SRXMQAKBSMYDRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)C3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The synthesis of closely related compounds involves several steps, including the cyclization of substituted 2-aminopyridines with β-ketocarboxylic esters in conditions such as polyphosphoric acid or mixtures thereof with phosphoryl chloride. Such methods could be adapted for the synthesis of N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide, focusing on optimizing the yield and purity of the compound (Fülöp et al., 1979).

Molecular Structure Analysis

Structural analysis of similar compounds reveals significant insights into their molecular conformation. For instance, the crystal structure of a related pyrido[1,2-a]pyrimidin-4-one compound showed the pyrido-pyrimidine moiety to be planar, with minor dihedral angles between the pyrimidine and adjacent rings, indicating potential π-π interactions and stabilization by hydrogen bonds (Anthal et al., 2014).

Chemical Reactions and Properties

The reactivity of pyrido[1,2-a]pyrimidin-4-one derivatives toward various reagents suggests a versatile chemistry that could extend to N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide. Such compounds participate in reactions that afford diverse heterocyclic structures, indicating their potential as intermediates in the synthesis of complex molecules (Ferrarini et al., 1983).

Physical Properties Analysis

The physical properties of related compounds, such as solubility, melting point, and crystal structure, are crucial for understanding their behavior in various environments and applications. The planarity and potential for π-π interactions suggest that N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide might exhibit similar solid-state properties, influencing its solubility and stability (Anthal et al., 2014).

Scientific Research Applications

Synthesis and Chemical Reactivity

The compound's synthesis and reactivity have been explored in the context of generating heterocyclic compounds with potential biological activities. For instance, synthesis techniques like microwave irradiative cyclocondensation have been utilized for preparing pyrimidine-linked heterocyclic compounds, demonstrating their antibacterial and insecticidal potentials (Deohate & Palaspagar, 2020). Additionally, studies on the crystal structures of related compounds have contributed to understanding their molecular configurations and interactions, important for designing drugs with specific biological targets (Subasri et al., 2017).

Biological Activity and Therapeutic Potential

Research has also delved into the biological activities of compounds structurally similar to N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide, highlighting their therapeutic potential. For example, derivatives have been studied for their dual activity as cholinesterase and Aβ-aggregation inhibitors , offering insights into Alzheimer's disease treatment (Mohamed et al., 2011). Another study identified potent αvβ3 antagonists for the treatment of osteoporosis , showcasing the relevance of pyrimidine derivatives in developing new therapeutic agents (Coleman et al., 2004).

Material Science and Sensing Applications

In material science, research has extended to the design and synthesis of pyrimidine-phthalimide derivatives for pH-sensing applications. These studies illustrate the compound's utility in creating sensitive and reversible protonation-based colorimetric pH sensors (Yan et al., 2017). Moreover, the development of fluorescent sensors for water using N-heteroaryl-1,8-naphthalimides, including pyrimidinyl derivatives, emphasizes their importance in environmental monitoring and analysis (Li et al., 2011).

Mechanism of Action

Target of Action

The primary target of the compound N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide is the HIV-1 integrase (IN), an enzyme encoded by the Human Immunodeficiency Virus type 1 (HIV-1) that plays a central role in the insertion of viral DNA into the genome of host cells .

Mode of Action

N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide interacts with its target, the HIV-1 integrase, by binding into the active site of the enzyme. The keto oxygen atom at position C-4 and the nitrogen atom of the pyrimidine ring moiety chelate the Mg2+ ion, which is crucial for the catalytic activity of the enzyme .

Biochemical Pathways

The action of N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide affects the viral life cycle pathway, specifically the integration step. By inhibiting the HIV-1 integrase, the compound prevents the insertion of viral DNA into the host genome, thereby blocking the replication of the virus .

Result of Action

The molecular and cellular effects of N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-1-naphthamide’s action result in the inhibition of HIV-1 replication. By preventing the integration of viral DNA into the host genome, the compound effectively halts the production of new virus particles .